Cas no 3647-71-0 (N-Benzyl-2-phenylethylamine)

• Product Name: N-Benzyl-2-phenylethylamine
• CAS No: 3647-71-0
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• MDL: MFCD00009624
• CID: 84824
• PubChem ID: 65055
• Update Time: 2025-04-18

N-Benzyl-2-phenylethylamine Chemical and Physical Properties

Names and Identifiers

• Benethamine
• N-Benzyl-2-phenylethylamine
• N-benzyl-2-phenylethanamine
• N-benzyl-N-(2-phenylethyl)amine
• (2-phenylethyl)benzylamine
• Benzeneethanamine,N-(phenylmethyl)
• N-(phenylmethyl)-2-phenylethylamine
• N-benzyl phenylethylamine
• N-Benzyl-2-phenethylamine
• N-benzyl-N-phenethylamine
• N-Benzylphenethylamine
• N-phenethylbenzylamine
• Ph(CH2)2NHCH2Ph
• Benzyl(2-phenylethyl)amine
• N-Benzyl-2-phenylethanamine #
• n-benzyl-1-phenethylamine
• N-(phenylmethyl)benzeneethanamine
• Q27123270
• BRD-K13473780-001-01-3
• CHEMBL1618762
• CHEBI:52148
• TimTec1_003019
• N-benzylphenylethylamine
• N-BENZYLBENZENEETHANAMINE
• UNII-90J4SPI061
• NS00020806
• NSC62943
• HMS1542J05
• NSC 62943
• NSC-162943
• N-benzyl-2-phenyl-ethanamine
• MFCD00009624
• EN300-17884
• NCGC00246113-01
• DTXSID20189982
• Benzeneethanamine, N-(phenylmethyl)-
• Phenylethylbenzylamin
• N-Benzyl-2-phenethylamine, 99%
• F2190-0322
• NSC-62943
• FT-0634945
• HMS3741E11
• AB00572798-07
• SCHEMBL27228
• 90J4SPI061
• NCGC00246113-02
• EINECS 222-882-8
• AKOS000120320
• benzyl-phenethyl-amine
• 3647-71-0
• STK134174
• DB-048964
• BRD-K13473780-001-02-1

• MDL： MFCD00009624
• Inchi： 1S/C15H17N/c1-3-7-14(8-4-1)11-12-16-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2
• InChI Key： UPABQMWFWCMOFV-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.13600
• Monoisotopic Mass: 211.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Uncertain
• Density: 1.007
• Boiling Point: 327-328 ºC (750 mmHg)
• Flash Point: 113 ºC
• Refractive Index: 1.566
• PSA: 12.03000
• LogP: 3.40980
• Solubility: Uncertain

N-Benzyl-2-phenylethylamine Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines